Cas no 2803856-08-6 (Methyl 2-amino-4-cyclopropylbutanoate hydrochloride)

• Product Name: Methyl 2-amino-4-cyclopropylbutanoate hydrochloride
• CAS No: 2803856-08-6
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5943856
• PubChem ID: 165669946
• Update Time: 2025-05-23

Methyl 2-amino-4-cyclopropylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-cyclopropylbutanoate hydrochloride
• 2803856-08-6
• EN300-37441931
• Methyl 2-amino-4-cyclopropylbutanoate hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-11-8(10)7(9)5-4-6-2-3-6;/h6-7H,2-5,9H2,1H3;1H
• InChI Key： SIBZTYSYEQZGOH-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(CCC1CC1)N)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-4-cyclopropylbutanoate hydrochloride

Methyl 2-amino-4-cyclopropylbutanoate hydrochloride: A Comprehensive Overview

Methyl 2-amino-4-cyclopropylbutanoate hydrochloride, also known by its CAS number 2803856-08-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group and an amino acid derivative moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry due to their ability to modulate biological targets with high precision. The cyclopropyl group in Methyl 2-amino-4-cyclopropylbutanoate hydrochloride contributes to the molecule's stability and bioavailability, making it a promising candidate for therapeutic interventions. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the development of neuroprotective agents and anticancer drugs.

The synthesis of Methyl 2-amino-4-cyclopropylbutanoate hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the cyclopropyl group is achieved through ring-closing metathesis, a reaction that has gained prominence in the construction of complex ring systems. This approach not only enhances the efficiency of the synthesis but also ensures the scalability of the process for industrial applications.

In terms of biological activity, Methyl 2-amino-4-cyclopropylbutanoate hydrochloride has shown remarkable properties in preclinical studies. For instance, it exhibits potent inhibitory effects on enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. These findings suggest its potential as a lead compound for developing treatments for Alzheimer's disease and other related disorders.

Moreover, the compound's ability to penetrate cellular membranes efficiently has been attributed to its unique physicochemical properties. This characteristic makes it an attractive candidate for drug delivery systems, particularly in the context of targeted therapies. Recent advancements in nanotechnology have enabled researchers to incorporate Methyl 2-amino-4-cyclopropylbutanoate hydrochloride into lipid nanoparticles, enhancing its efficacy and reducing systemic toxicity.

The application of computational chemistry tools has further elucidated the molecular interactions of Methyl 2-amino-4-cyclopropylbutanoate hydrochloride with biological targets. Molecular docking studies have revealed that the amino acid derivative moiety plays a critical role in binding to specific receptors, thereby modulating their activity. These insights have paved the way for rational drug design strategies aimed at optimizing the compound's pharmacokinetic properties.

In conclusion, Methyl 2-amino-4-cyclopropylbutanoate hydrochloride (CAS No: 2803856-08-6) stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on healthcare. With ongoing research uncovering new facets of its biological activity and therapeutic potential, this compound is poised to play a pivotal role in advancing medical science and improving patient outcomes.